Cas no 2137777-24-1 (4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product name: 4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2137777-24-1
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 6273621
• PubChem ID: 165863403

4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno3,2-cpyridine
• 2137777-24-1
• 4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• EN300-1074758

• Inchi： 1S/C14H21NS/c1-2-6-14(7-3-8-14)13-11-5-10-16-12(11)4-9-15-13/h5,10,13,15H,2-4,6-9H2,1H3
• InChI Key： CXLJBOJIHXAXHW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1(CCC)CCC1

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų
• XLogP3: 3.7

Additional information on 4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno3,2-cpyridine

4-(1-Propylcyclobutyl)-4H,5H,6H,7H-Thieno[3,2-c]Pyridine: A Comprehensive Overview

The compound with CAS No 2137777-24-1, known as 4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thienopyridine derivatives, which are known for their unique electronic properties and potential applications in various industries.

The structure of 4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is characterized by a fused thienopyridine ring system with a cyclobutyl substituent at the 4-position. The cyclobutane ring introduces strain into the molecule, which can significantly influence its reactivity and electronic properties. This makes it an interesting candidate for studying the effects of ring strain in heterocyclic compounds.

Recent studies have explored the synthesis of this compound through various routes. One notable approach involves the cyclization of appropriately substituted propargylamines or eneamines under specific reaction conditions. These methods have been optimized to achieve high yields and selectivity in the formation of the thienopyridine core. The use of transition metal catalysts has also been reported to facilitate the cyclization process.

In terms of applications, thienopyridine derivatives like CAS No 2137777-24-1 have shown promise in the field of optoelectronics. Their unique electronic properties make them suitable candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that these compounds exhibit strong fluorescence and high quantum yields when incorporated into such devices.

Furthermore, the biological activity of this compound has been a topic of interest in recent years. Studies have indicated that certain thienopyridine derivatives possess anti-inflammatory and antioxidant properties. These findings suggest potential applications in pharmaceutical research and drug development.

The synthesis and characterization of CAS No 2137777-24-1 have been extensively documented in recent scientific literature. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. Additionally, computational methods like density functional theory (DFT) calculations have been used to study its electronic structure and reactivity.

In conclusion, 4-(1-propylcyclobutyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, with its unique chemical structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines including materials science and pharmacology. As ongoing studies unravel more about its properties and capabilities, this compound is poised to play a significant role in future technological advancements.